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The following table outlines the core methodologies from studies that have successfully employed
cabotegravir-d5 for quantitative analysis. Recovery rate data would typically be generated during the

validation of such methods.

Method for 9 ARVs in Human Method for 5 ARVs in Human
Study Feature .
Plasma [1] Tissues [2]
Analytical Ultra Performance Liquid Ultra-High Performance Liquid
Technique Chromatography-Tandem Mass Chromatography-Tandem Mass
Spectrometry (UPLC-MS/MS) Spectrometry (UHPLC-MS/MS)
Sample 50 L of plasma 0.5 mL of homogenized tissue
Volume/Mass
Internal Standard Cabotegravir-d5 (among other Cabotegravir-d5 (among other
deuterated standards) deuterated standards)
Sample Protein precipitation with acetonitrile Protein precipitation with acetonitrile
Preparation containing internal standards [1] containing internal standards [2]

Chromatography Waters CORTECS T3 (2.1 x 100 mm;  Waters Acquity CORTECS T3 (2.1 x
Column 1.6 um) [1] 100 mm; 1.6 ym) [2]

| Key Validation Results | - Trueness: 89.7-104.1%
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e Precision (CV): <15% [1] | - The method was validated per FDA guidelines, though specific
accuracy/precision for cabotegravir were not listed in the excerpt [2] |

The experimental workflow for these methods, which culminates in the calculation of recovery and other

validation parameters, can be summarized as follows:
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Start: Sample Collection
(Plasma or Tissue)

f Sample Preparation A
1. Add Internal Standard (Cabotegravir-d5)
2. Protein Precipitation with Acetonitrile
3. Centrifuge
4. Dry Down Supernatant
\ 5. Reconstitute )

'

Liquid Chromatography (UPLC/UHPLC)
- Column: CORTECS T3
- Mobile Phase: 0.1% Formic Acid & Acetonitrile
- Gradient Elution

'

Mass Spectrometry (MS/MS)
- lonization: HESI, Positive Mode
- Detection: Selected Reaction Monitoring (SRM)

'

Data Analysis
1. Peak Area Integration
2. Calculate Analyte/IS Peak Area Ratio
3. Determine Concentration via Calibration Curve

'

Method Validation
- Calculate Recovery, Accuracy, Precision
- Determine LLOQ), Linearity
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I Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b11214117#cabotegravir-d5-

recovery-rate-comparison-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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